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Compound of Interest

Compound Name: Dioctyl phthalate

Cat. No.: B3432698

An In-depth Technical Guide to Dioctyl Phthalate

Introduction

Dioctyl phthalate (DOP), also known as di(2-ethylhexyl) phthalate (DEHP), is a prominent
member of the phthalate ester family of organic compounds.[1] It is primarily utilized as a
plasticizer to enhance the flexibility, durability, and longevity of various polymers, most notably
polyvinyl chloride (PVC).[2] DOP is a colorless, odorless, and viscous oily liquid that is soluble
in organic solvents but insoluble in water.[1][2][3] Its low volatility and high compatibility with a
wide range of polymers make it a preferred choice in numerous industrial applications.[3] This
guide provides a comprehensive overview of the chemical structure, properties, synthesis, and
biological interactions of dioctyl phthalate.

Chemical Structure and Identification

Dioctyl phthalate is the diester of phthalic acid and the branched-chain alcohol 2-
ethylhexanol.[1] Its chemical structure is characterized by a benzene ring with two adjacent
ester groups, each connected to a 2-ethylhexyl chain.

Chemical Formula: C24H3s04[2][3]
CAS Number: 117-81-7[1][3][4]

Molecular Structure:
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Physicochemical Properties

A summary of the key physicochemical properties of dioctyl phthalate is presented in the table
below for easy reference and comparison.

Property Value References
Molecular Weight 390.56 g/mol [2][4]
Appearance C.Iea.r, c.olorless to yellowish Be

oily liquid
Odor Odorless to mild [2][3]
Density 0.986 g/cm? at 20 °C [2][3]
Boiling Point 384-386 °C [21[41[5]
Melting Point -50 °C [2][4]
Flash Point 425-430 °F (218-221 °C) [5][6]
Vapor Pressure 1.2 mmHg at 93 °C [4]

Insoluble in water; soluble in
Solubility organic solvents like ethanol, [2][3]

benzene, and chloroform.

Experimental Protocols

This section details the methodologies for the synthesis and analytical determination of dioctyl
phthalate.

1. Synthesis of Dioctyl Phthalate via Esterification

The industrial production of dioctyl phthalate is typically achieved through the esterification of
phthalic anhydride with 2-ethylhexanol in the presence of an acid catalyst.[7][8]

e Reactants: Phthalic anhydride, 2-ethylhexanol
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» Catalyst: Concentrated sulfuric acid, titanate, or solid acid catalysts like metal(IV) tungstates.

[7181°]

e Procedure:

o

Phthalic anhydride and an excess of 2-ethylhexanol are charged into a reaction kettle.[9]
The catalyst (e.g., concentrated sulfuric acid) is added to the mixture.[9]

The reaction mixture is heated to a temperature range of 150-235 °C and stirred for a
specified duration (e.g., 16-20 hours).[7][9] The excess alcohol often serves as a water-
carrying agent to drive the reaction to completion.[9]

After the reaction, the mixture is cooled, and the catalyst and any unreacted phthalic
anhydride are neutralized with an alkaline solution.[7][9]

The mixture is allowed to stand and separate into layers. The aqueous layer is removed,
and the organic layer is washed several times with water.[9]

The excess 2-ethylhexanol is recovered from the crude product by heating under reduced
pressure.[9]

The final product is decolorized using activated carbon and then filtered to obtain pure
dioctyl phthalate.[9]

2. Analytical Determination by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a standard method for the identification and quantification of dioctyl phthalate in

various matrices.[10][11]

e Sample Preparation:

o

o

For polymer samples, a representative portion is accurately weighed (e.g., 50 mg) and
dissolved in a suitable solvent like tetrahydrofuran (THF).[11]

Any precipitated polymer (e.g., PVC) is removed by adding a non-solvent like hexane and
subsequent filtration.[11]
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o An internal standard (e.g., benzyl benzoate) is added to the filtered solution.[11]

o The solution is then diluted with a solvent such as cyclohexane to a final concentration
within the calibration range of the instrument.[11]

 Instrumentation: A Gas Chromatograph coupled with a Mass Spectrometer (GC-MS) is used
for the analysis.[11]

e GC Conditions:

[e]

Column: A capillary column (e.g., HP-5 or DB-1) is typically used.[10]

o

Carrier Gas: Nitrogen or Helium.[10]

[¢]

Injection Mode: Split or splitless injection.[11]

[e]

Temperature Program: The oven temperature is programmed to ramp up to achieve
separation of the analytes.

o MS Conditions: The mass spectrometer is operated in selective ion monitoring (SIM) mode
for enhanced sensitivity and specificity.

o Quantification: The concentration of dioctyl phthalate is determined by comparing the peak
area of the analyte to that of the internal standard against a calibration curve prepared from
standards of known concentrations.[11]

Biological Interactions and Signaling Pathways

Dioctyl phthalate is recognized as an endocrine-disrupting chemical (EDC) that can interfere
with the body's hormonal systems.[12][13] Its effects are primarily mediated through
interactions with nuclear receptors and other signaling pathways.

Endocrine Disruption Mechanism

Phthalates, including DOP, can exert their endocrine-disrupting effects through various
mechanisms.[12][14] One of the primary modes of action is the disruption of the endocrine
system, particularly by affecting reproductive and sexual development.[12] Studies have shown
that some phthalates can act as antagonists to the androgen receptor and may possess weak
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estrogenic activity by binding to the estrogen receptor a (ERa).[12] DOP and its metabolites
have been shown to down-regulate testosterone production and up-regulate 17-3 estradiol.[12]
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Metabolic Pathway

In the body, dioctyl phthalate is metabolized into its primary active metabolite, mono(2-
ethylhexyl) phthalate (MEHP), and other secondary metabolites.[15] The metabolic process
involves the initial hydrolysis of one of the ester bonds. MEHP is considered to be more toxic
than the parent compound, DOP.[15] Further metabolism of MEHP can occur through oxidation
of the alkyl side chain.[16] These metabolites are then conjugated and excreted, primarily in the

urine and feces.[15]
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Conclusion
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Dioctyl phthalate remains a widely used plasticizer due to its excellent performance
characteristics. However, concerns about its potential endocrine-disrupting effects have led to
increased scrutiny and regulation. A thorough understanding of its chemical properties,
synthesis, and biological interactions is crucial for researchers, scientists, and drug
development professionals to assess its risks and explore safer alternatives. The experimental
protocols and pathway diagrams provided in this guide offer a foundational resource for further
investigation into the science of dioctyl phthalate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Dioctyl phthalate chemical structure and CAS number].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3432698#dioctyl-phthalate-chemical-structure-and-
cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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